3-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)-N-phenylpropanamide
Overview
Description
The compound “3-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)-N-phenylpropanamide” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms . The molecule also contains an ethoxyphenyl group and a phenylpropanamide group .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions . For instance, thiourea derivatives can be synthesized by reacting cyanoacetic acid hydrazide with 4-ethoxyphenylisothiocyanate .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tetrazole ring, ethoxyphenyl group, and phenylpropanamide group would all contribute to the overall structure .
Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions due to the presence of the tetrazole ring and the phenylpropanamide group. For instance, organoboron compounds can undergo a variety of transformations, including oxidations, aminations, halogenations, and C–C-bond-formations .
Scientific Research Applications
- Application : Some 1,2,4-triazole derivatives, particularly those containing the sulphanyl functional group directly attached to the heterocyclic core, exhibit anticancer activity . Researchers have explored their potential as novel chemotherapeutic agents.
- Application : 1,2,4-triazole thiols have demonstrated enzyme inhibition capacity . Investigating their specific targets and mechanisms could lead to novel enzyme inhibitors.
- Application : Some 1,2,4-triazole derivatives exhibit antioxidant activity . Understanding their antioxidant mechanisms could contribute to developing new antioxidants.
- Application : Certain 1,2,4-triazole compounds have demonstrated antimicrobial properties . Researchers explore their potential as alternatives to existing antibiotics.
- Application : 1,2,4-triazoles have been investigated for their anti-inflammatory properties . Understanding their mechanisms could lead to novel anti-inflammatory drugs.
- Application : Researchers have explored 1,2,4-triazole derivatives as potential antituberculous agents . Investigating their efficacy against Mycobacterium tuberculosis is crucial.
Anticancer Potential
Enzyme Inhibition
Antioxidant Properties
Antimicrobial Activity
Anti-Inflammatory Effects
Antituberculous Potential
These applications highlight the versatility of 3-((1-(4-ethoxyphenyl)-1H-tetrazol-5-yl)thio)-N-phenylpropanamide and its potential impact across different scientific domains. Further research and exploration are essential to fully unlock its therapeutic potential. If you need more detailed information on any specific application, feel free to ask! 😊 .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[1-(4-ethoxyphenyl)tetrazol-5-yl]sulfanyl-N-phenylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5O2S/c1-2-25-16-10-8-15(9-11-16)23-18(20-21-22-23)26-13-12-17(24)19-14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3,(H,19,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IRVWPGJVONEJMM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=N2)SCCC(=O)NC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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